2-[(Phenylamino)methyl]aniline

• IUPAC Name: 2-(anilinomethyl)aniline
• InChI: InChI=1S/C13H14N2/c14-13-9-5-4-6-11(13)10-15-12-7-2-1-3-8-12/h1-9,15H,10,14H2
• InChI Key: KGJUAWKSBSUKCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NCC2=CC=CC=C2N
• Molecular Formula: C13H14N2
• Molecular Weight: 198.26 g/mol
• CAS No.: 20887-06-3

Description

2-[(Phenylamino)methyl]aniline is a derivative of phenylamine, also known as aniline or aminobenzene. Phenylamine has an -NH2 group attached directly to a benzene ring.

Synthesis Analysis

The synthesis of this compound involves a Mannich reaction, a three-component condensation reaction involving an active hydrogen compound, formaldehyde, and a secondary or tertiary amine. This reaction is a key step in the synthesis of many bioactive molecules.

Molecular Structure Analysis

The crystal structure of this compound, C15H12N2O2, crystallizes in the triclinic space group Pī with cell parameters of a = 7.1176 (2) Å, b = 8.5533 (3) Å, c = 10.9163 (4) Å, α = 95.937 (2)°, β = 102.975 (2)°, γ = 108.474 (2)°, V = 603.18 (4) Å3 and Z = 2.

Chemical Reactions Analysis

The chemical reactions of this compound involve the formation of a Mannich base in which a methyl group bridges the molecules of phthalimide and aniline molecules. The dihedral angle between the phthalimide and aniline is 75.47 (3)°.

Scientific Research Applications

Green Synthesis Approaches

Methyl N-phenyl carbamate synthesis illustrates a green chemistry approach by utilizing 2-[(Phenylamino)methyl]aniline derivatives. This method employs methyl formate as a carbonylating agent, offering a more efficient and environmentally friendly alternative to traditional methods. It provides a high yield under milder conditions, demonstrating the compound's utility in synthesizing carbamate compounds via an alternative route involving formanilide as an intermediate (Yalfani et al., 2015).

Structural and Conformational Analysis

The crystal structure and conformational analysis of a Mannich base derivative of this compound, specifically 2-[(phenylamino) methyl]-isoindole-1,3-dione, reveal its V-shaped structure. This study offers insights into its hydrogen bonding interactions and extensive π···π interactions, which are crucial for understanding the molecular structure's stability and its biological function implications (Franklin et al., 2011).

In Situ Monitoring of Chemical Reactions

In situ monitoring of the reduction reaction of 2-((phenylimino)methyl)phenol compound with sodium borohydride showcases the application of this compound derivatives in analytical chemistry. This study emphasizes the use of infrared spectroscopy for real-time monitoring, providing valuable insights into the kinetics and mechanisms of chemical transformations (Turhan & Yasar, 2020).

Antimicrobial Activity and Chemical Synthesis

Research on novel heterocyclic disazo dyes derived from aniline derivatives, including this compound, highlights their potential antimicrobial properties. This study explores the synthesis, characterization, and application of these compounds, contributing to the development of new materials with potential for biological and medical applications (Karcı et al., 2009).

Catalyst Development

The use of this compound derivatives in catalyst development is evident in the synthesis of new 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives. These compounds serve as precursors for drugs or ligands, showcasing the compound's versatility in facilitating various chemical reactions (Dotsenko et al., 2019).

Safety and Hazards

The safety data sheets of related compounds suggest that they can be toxic if swallowed, in contact with skin, or if inhaled. They may cause an allergic skin reaction and are suspected of causing cancer.

Future Directions

The future directions of 2-[(Phenylamino)methyl]aniline research could involve the synthesis of heterocycle-incorporated azo dye derivatives as potential scaffolds in the pharmaceutical sector. The pharmaceutical or drug industries need a simplistic synthesis approach that can afford a wide range of azo dye derivatives.